Cas no 63671-71-6 (Propanoic acid, 2-mercapto-, octyl ester)

Propanoic acid, 2-mercapto-, octyl ester structure
63671-71-6 structure
Product Name:Propanoic acid, 2-mercapto-, octyl ester
CAS No:63671-71-6
MF:C11H22O2S
MW:218.356182575226
CID:1655967
Update Time:2024-09-12

Propanoic acid, 2-mercapto-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-mercapto-, octyl ester
    • Inchi: 1S/C11H22O2S/c1-3-4-5-6-7-8-9-13-11(12)10(2)14/h10,14H,3-9H2,1-2H3
    • InChI Key: SFHANYOFMGEJCT-UHFFFAOYSA-N
    • SMILES: C(OCCCCCCCC)(=O)C(S)C

Computed Properties

  • Exact Mass: 218.13416

Experimental Properties

  • Density: 0.957±0.06 g/cm3(Predicted)
  • Boiling Point: 288.6±13.0 °C(Predicted)
  • PSA: 26.3
  • pka: 8.41±0.10(Predicted)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd